Cas no 1046469-16-2 (Tert-butyl 3-(dimethylcarbamoyl)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(dimethylcarbamoyl)azetidine-1-carboxylate
• CAS No: 1046469-16-2
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• CID: 2149377
• Update Time: 2023-08-04

Tert-butyl 3-(dimethylcarbamoyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(dimethylcarbamoyl)azetidine-1-carboxylate
• tert-butyl 3-[(dimethylamino)carbonyl]azetidine-1-carboxylate
• XECJYEGBYOWSRD-UHFFFAOYSA-N
• t-butyl 3-dimethylcarbamoyl-azetidine-1-carboxylate
• 3-Dimethylcarbamoyl-azetidine-1-carboxylic acid tert-butyl ester
• Tert-butyl 3-(dimethylcarbamoyl)azetidine-1-carboxylate

• Inchi： 1S/C11H20N2O3/c1-11(2,3)16-10(15)13-6-8(7-13)9(14)12(4)5/h8H,6-7H2,1-5H3
• InChI Key： XECJYEGBYOWSRD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(N(C)C)=O)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 288
• Topological Polar Surface Area: 49.8